1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone

• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 1-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C24H24N2O4/c1-29-21-9-7-19(8-10-21)24(28)26-14-12-25(13-15-26)23(27)17-30-22-11-6-18-4-2-3-5-20(18)16-22/h2-11,16H,12-15,17H2,1H3
• InChI Key: METWZEKUEBISGF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3

Description

1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone, also known as MPEP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological and pathological processes in the brain.

Mechanism of Action

1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the brain. It is involved in various physiological processes, including synaptic plasticity, learning, and memory. 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone binds to the allosteric site of mGluR5 and prevents its activation by glutamate, which is the endogenous ligand of the receptor. This results in the inhibition of downstream signaling pathways, which can have various effects on neuronal function and behavior.
Biochemical and Physiological Effects:
1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has been shown to have various biochemical and physiological effects in the brain. It can modulate synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to activity. 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has also been shown to affect learning and memory processes, as well as anxiety and depression-related behaviors. In addition, 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has been shown to have neuroprotective effects in various models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has several advantages for lab experiments. It is a highly selective antagonist of mGluR5, which allows for the specific modulation of this receptor without affecting other receptors. 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone is also relatively stable and easy to handle, which makes it suitable for in vitro and in vivo experiments. However, 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has some limitations, including its poor solubility in water and its potential off-target effects at high concentrations.

Future Directions

There are several future directions for research on 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone. One area of interest is the development of more potent and selective mGluR5 antagonists that can be used in clinical settings. Another area of interest is the investigation of the role of mGluR5 in various neurological and psychiatric disorders, including autism, schizophrenia, and addiction. Finally, further research is needed to elucidate the downstream signaling pathways that are affected by mGluR5 antagonists, which could lead to the development of novel therapeutic targets for neurological disorders.

Synthesis Methods

1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone can be synthesized using a multi-step process that involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with piperazine to form the intermediate, which is subsequently reacted with 2-(naphthalen-2-yloxy)ethan-1-ol to yield 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone. The synthesis of 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has been optimized and improved over the years to increase yield and purity.

Scientific Research Applications

1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has been widely used in scientific research to study the role of mGluR5 in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including Parkinson's disease, anxiety, depression, and addiction. 1-{4-[(4-Methoxyphenyl)carbonyl]piperazin-1-yl}-2-(naphthalen-2-yloxy)ethanone has also been used in preclinical studies to investigate the role of mGluR5 in synaptic plasticity, learning, and memory.